Cas no 186971-92-6 (1,4-Cyclohexanedicarboxaldehyde, trans- (9CI))
186971-92-6 structure
Product Name:1,4-Cyclohexanedicarboxaldehyde, trans- (9CI)
CAS No:186971-92-6
MF:C8H12O2
MW:140.179682731628
CID:114945
PubChem ID:10154096
Update Time:2025-04-18
1,4-Cyclohexanedicarboxaldehyde, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexanedicarboxaldehyde, trans- (9CI)
- 1,4-Cyclohexanedicarboxaldehyde,trans-
- trans-1,4-Diformylcyclohexane
- QWKLKVRIQGSSKF-ZKCHVHJHSA-N
- 33424-83-8
- MFCD18968154
- Cyclohexane-1,4-dicarbaldehyde
- 186971-92-6
- 1,4-cyclohexane dicarboxaldehyde
- SCHEMBL887195
- E73944
- SB36659
- CS-0197158
- DTXSID101342945
- trans-cyclohexane-1,4-dicarbaldehyde
- BS-49577
- SCHEMBL23130437
- SY298679
- AKOS015899429
- (1r,4r)-cyclohexane-1,4-dicarbaldehyde
- SCHEMBL823159
- 1,4-cyclohexanedicarbaldehyde
- 1,4-Cyclohexanedicarboxaldehyde
- SCHEMBL887222
- EN300-396854
- QWKLKVRIQGSSKF-UHFFFAOYSA-N
- 1,4-Cyclohexanedicarboxaldehyde, trans-
-
- Inchi: 1S/C8H12O2/c9-5-7-1-2-8(6-10)4-3-7/h5-8H,1-4H2
- InChI Key: QWKLKVRIQGSSKF-UHFFFAOYSA-N
- SMILES: O=CC1CCC(C=O)CC1
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,4-Cyclohexanedicarboxaldehyde, trans- (9CI) Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
186971-92-6 (1,4-Cyclohexanedicarboxaldehyde, trans- (9CI)) Related Products
- 26254-92-2(2-Ethyl-3-methylbutanal)
- 6688-11-5(Cyclooctanecarbaldehyde)
- 18459-51-3(Hexanal, 2-butyl-)
- 18295-59-5(2-Propyl Valeraldehyde)
- 110-41-8(2-METHYLUNDECANAL)
- 19009-56-4(2-METHYL-1-DECANAL)
- 16630-91-4(2-Methylheptanal)
- 2043-61-0(cyclohexanecarbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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